Cas no 1073-99-0 (4,5,6-triamino-1,2-dihydropyrimidine-2-thione)

4,5,6-triamino-1,2-dihydropyrimidine-2-thione Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinethione,4,5,6-triamino-
- 2-MERCAPTO-4,5,6-TRIAMINOPYRIMIDINE
- 4,5,6-triamino-1H-pyrimidine-2-thione
- 4,5,6-Triamino-2-pyrimidinethion
- 2(1H)-Pyrimidinethione,4,5,6-triamino
- 2-thio-4,5,6-triaminopyrimidine
- 4,5,6-Triamino-1H-pyrimidin-2-thion
- 4,5,6-Triamino-2(1H)-pyrimidinethione
- 4,5,6-Triamino-2-mercaptopyrimidine
- 4,5,6-triaminopyrimidine-2(1H)-thione
- 4,5,6-triaminopyrimidine-2-thiol
- Nsc 45760
- 4,5,6-TRIAMINO-PYRIMIDINE-2-THIOL
- 4,5,6-triamino-2(1h)-pyrimidinethion
- 2(1H)-Pyrimidinethione, 4,5,6-triamino-
- 4,5,6-triamino-1,2-dihydropyrimidine-2-thione
- NSC45760
- 4,5,6-Triamino-2-thiopyrimidin
- DTXSID70148004
- SCHEMBL7523005
- 2(1H)-Pyrimidinethione,5,6-triamino-
- 1073-99-0
- MFCD11053484
- NSC-45760
- CHEMBL3185344
- AKOS006345262
- NCGC00186389-01
- NCGC00186389-02
- 4,5,6-triaminopyrimidine-2-thione
- SCHEMBL8070262
-
- MDL: MFCD11053484
- Inchi: InChI=1S/C4H7N5S/c5-1-2(6)8-4(10)9-3(1)7/h5H2,(H5,6,7,8,9,10)
- InChI Key: FLMUXLUXSRKQID-UHFFFAOYSA-N
- SMILES: S=C1NC(N)=C(N)C(N)=N1
Computed Properties
- Exact Mass: 157.04200
- Monoisotopic Mass: 157.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135A^2
- Surface Charge: 0
- XLogP3: -1.6
- Tautomer Count: 15
Experimental Properties
- Density: 2.04
- Boiling Point: 281.5°Cat760mmHg
- Flash Point: 124°C
- Refractive Index: 1.97
- PSA: 138.83000
- LogP: 1.62940
4,5,6-triamino-1,2-dihydropyrimidine-2-thione Security Information
4,5,6-triamino-1,2-dihydropyrimidine-2-thione Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5,6-triamino-1,2-dihydropyrimidine-2-thione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-258649-2.5g |
4,5,6-triamino-1,2-dihydropyrimidine-2-thione |
1073-99-0 | 2.5g |
$1293.0 | 2023-09-14 | ||
Enamine | EN300-258649-5.0g |
4,5,6-triamino-1,2-dihydropyrimidine-2-thione |
1073-99-0 | 5.0g |
$1637.0 | 2023-03-01 | ||
Enamine | EN300-258649-5g |
4,5,6-triamino-1,2-dihydropyrimidine-2-thione |
1073-99-0 | 5g |
$1637.0 | 2023-09-14 | ||
Enamine | EN300-258649-1.0g |
4,5,6-triamino-1,2-dihydropyrimidine-2-thione |
1073-99-0 | 1.0g |
$624.0 | 2023-03-01 | ||
Enamine | EN300-258649-10.0g |
4,5,6-triamino-1,2-dihydropyrimidine-2-thione |
1073-99-0 | 10.0g |
$2057.0 | 2023-03-01 | ||
Enamine | EN300-258649-1g |
4,5,6-triamino-1,2-dihydropyrimidine-2-thione |
1073-99-0 | 1g |
$624.0 | 2023-09-14 | ||
Enamine | EN300-258649-10g |
4,5,6-triamino-1,2-dihydropyrimidine-2-thione |
1073-99-0 | 10g |
$2057.0 | 2023-09-14 |
4,5,6-triamino-1,2-dihydropyrimidine-2-thione Related Literature
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
-
Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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